Cas no 1798679-05-6 (1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea)

• Product Name: 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea
• CAS No: 1798679-05-6
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 5377089
• Update Time: 2025-10-19

1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea

• Inchi： 1S/C13H20N4O2/c1-19-9-7-15-13(18)16-11-5-8-17(10-11)12-4-2-3-6-14-12/h2-4,6,11H,5,7-10H2,1H3,(H2,15,16,18)
• InChI Key： LIGGAZGVEHNZGO-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NC1CCN(C2=NC=CC=C2)C1)=O

Additional information on 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea

Introduction to 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea (CAS No. 1798679-05-6)

1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric units. This compound, identified by the CAS number 1798679-05-6, has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The molecular framework of this compound comprises a urea moiety linked to a 2-methoxyethyl group and a pyridin-2-ylpyrrolidin-3-yl moiety, creating a unique scaffold that may contribute to its biological activity.

The structural design of 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea reflects a deliberate approach to drug discovery, leveraging the combinatorial potential of heterocyclic systems. The presence of the pyridine ring and the pyrrolidine ring within the same molecule suggests a dual interaction capability with biological targets, which is a key consideration in modern drug design. This dual functionality may enhance binding affinity and selectivity, making it an attractive candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea with various biological targets. Studies have indicated that the compound may exhibit inhibitory activity against certain enzymes and receptors, which are implicated in various pathological conditions. The urea moiety, in particular, is known to be a versatile pharmacophore that can form hydrogen bonds with polar residues in proteins, facilitating strong and specific interactions.

The 2-methoxyethyl group appended to the urea scaffold introduces lipophilicity, which can influence membrane permeability and metabolic stability. This balance between hydrophilicity and lipophilicity is crucial for optimizing pharmacokinetic properties, ensuring that the compound reaches its target site effectively and remains active for an appropriate duration. The methoxy group also provides a site for further functionalization, allowing for the development of analogs with enhanced properties.

The 1-pyridin-2-ylpyrrolidin-3-yl moiety is another critical component of this compound, contributing to its structural complexity and potential biological activity. Pyridine derivatives are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological disorders, infectious diseases, and cancer. The pyrrolidine ring further enhances the compound's ability to interact with biological targets by providing additional hydrogen bond donors and acceptors.

Current research in the field of medicinal chemistry emphasizes the importance of rational drug design, where compounds are synthesized based on detailed understanding of their interactions with biological systems. 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea exemplifies this approach, as its design is guided by principles derived from known bioactive scaffolds and functional groups. By integrating multiple pharmacophoric units into a single molecule, researchers aim to achieve synergistic effects that may lead to improved therapeutic outcomes.

In vitro studies have begun to explore the potential of 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea as a lead compound for drug development. Initial results suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are involved in signal transduction pathways relevant to various diseases. Additionally, its ability to interact with membrane-bound receptors has been observed, indicating potential applications in treating conditions related to receptor dysregulation.

The synthesis of 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yl)urea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopurity if stereoselective activity is anticipated.

As research progresses, the application of high-throughput screening (HTS) technologies will likely play a significant role in evaluating the biological activity of 1-(2-methoxyethyl)-3-(1-pyridin-2-ylpyrrolidin-3-yll)urea. These technologies enable rapid testing of large libraries of compounds against diverse biological targets, facilitating the identification of promising candidates for further development. The integration of HTS with computational modeling will provide a more efficient pipeline for drug discovery.

The potential therapeutic applications of 1-(2-methoxyethyl)-3-(1-pyridin-2-yllpyrrolidin)urea are broad and encompass several areas of medicine. For instance, its inhibitory activity against certain enzymes may make it useful in treating inflammatory diseases or neurological disorders where these enzymes play a role. Additionally, its interaction with receptors could lead to novel treatments for cardiovascular diseases or metabolic disorders.

In conclusion, 1-(2-methoxyethyl)-3-(l-pyridln-Z-yllprrolldln-lll urea (CAS No.l 1798679-O5-O6).is.a promising organic compound with.a unique structural framework that may contribute.to its biological activity.l The integration.of multiple pharmacophoric units into this molecule reflects.a sophisticated approach.to drug design.l Further research.is warranted.to fully elucidate its therapeutic potential.l As our understanding.of complex biological systems grows,l compounds like this one will continue.to play.a significant role.in the development.of novel therapeutics.l